Cas no 637015-82-8 ([4-(3-Chlorophenyl)-1,3-thiazol-2-yl]acetonitrile)
637015-82-8 structure
Product Name:[4-(3-Chlorophenyl)-1,3-thiazol-2-yl]acetonitrile
CAS No:637015-82-8
MF:C11H7ClN2S
MW:234.704679727554
CID:867426
Update Time:2023-08-03
[4-(3-Chlorophenyl)-1,3-thiazol-2-yl]acetonitrile Chemical and Physical Properties
Names and Identifiers
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- [4-(3-chlorophenyl)-1,3-thiazol-2-yl]acetonitrile
- STL141115
- BBL007245
- BB 0242715
- [4-(3-Chloro-phenyl)-thiazol-2-yl]-acetonitrile
- [4-(3-Chlorophenyl)-1,3-thiazol-2-yl]acetonitrile
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- Inchi: 1S/C11H7ClN2S/c12-9-3-1-2-8(6-9)10-7-15-11(14-10)4-5-13/h1-3,6-7H,4H2
- InChI Key: HNDZLHDBJXLWEL-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1=CSC(CC#N)=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 263
- Topological Polar Surface Area: 64.9
[4-(3-Chlorophenyl)-1,3-thiazol-2-yl]acetonitrile Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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